Cas no 2137786-03-7 (1H-1,2,4-Triazole, 1-(cyclopropylmethyl)-3-(2,5-dichlorophenyl)-)

• Product Name: 1H-1,2,4-Triazole, 1-(cyclopropylmethyl)-3-(2,5-dichlorophenyl)-
• CAS No: 2137786-03-7
• MF: C₁₂H₁₁Cl₂N₃
• MW: 268.141840219498
• CID: 5260414
• Update Time: 2025-06-14

1H-1,2,4-Triazole, 1-(cyclopropylmethyl)-3-(2,5-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-(cyclopropylmethyl)-3-(2,5-dichlorophenyl)-

• Inchi： 1S/C12H11Cl2N3/c13-9-3-4-11(14)10(5-9)12-15-7-17(16-12)6-8-1-2-8/h3-5,7-8H,1-2,6H2
• InChI Key： VCGUCSYDXJVXHU-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C=NC(C2=CC(Cl)=CC=C2Cl)=N1

Additional information on 1H-1,2,4-Triazole, 1-(cyclopropylmethyl)-3-(2,5-dichlorophenyl)-

Recent Advances in the Study of 1H-1,2,4-Triazole, 1-(cyclopropylmethyl)-3-(2,5-dichlorophenyl)- (CAS: 2137786-03-7)

The compound 1H-1,2,4-Triazole, 1-(cyclopropylmethyl)-3-(2,5-dichlorophenyl)- (CAS: 2137786-03-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This triazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to inhibit specific enzymatic pathways critical for microbial survival. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1H-1,2,4-Triazole, 1-(cyclopropylmethyl)-3-(2,5-dichlorophenyl)- exhibits potent inhibitory activity against fungal cytochrome P450 enzymes, which are essential for ergosterol biosynthesis. This mechanism is analogous to that of azole antifungals, suggesting its potential as a next-generation antifungal agent with improved efficacy and reduced resistance profiles.

In addition to its antimicrobial properties, recent investigations have explored the compound's anticancer potential. A study conducted by researchers at the National Cancer Institute revealed that this triazole derivative induces apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins, such as Bcl-2 and caspase-3. The compound's selectivity towards cancer cells, while sparing normal cells, makes it a promising candidate for further development in oncology therapeutics.

The synthetic optimization of 1H-1,2,4-Triazole, 1-(cyclopropylmethyl)-3-(2,5-dichlorophenyl)- has also been a focal point of recent research. Advances in green chemistry approaches have enabled more efficient and environmentally friendly synthesis routes, reducing the use of hazardous reagents and improving overall yields. These developments are crucial for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications to enhance its pharmacokinetic properties and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1H-1,2,4-Triazole, 1-(cyclopropylmethyl)-3-(2,5-dichlorophenyl)- (CAS: 2137786-03-7) represents a versatile scaffold with significant therapeutic potential. Recent studies have shed light on its mechanisms of action, synthetic pathways, and biological activities, paving the way for its further development as a novel therapeutic agent. Continued research and collaboration will be essential to fully realize its potential in addressing unmet medical needs.